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Compound of Interest

Compound Name: Indium sulfide (In2S3)

Cat. No.: B084954 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Indium Sulfide (In₂S₃), tailored for laboratory professionals. Adherence to these

procedural guidelines is critical to ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions
Indium Sulfide is an orange-red solid with a characteristic sulfur-like odor.[1][2] While some

safety data sheets (SDS) suggest it does not meet the criteria for hazardous classification

under specific regulations, others classify it as harmful if swallowed or inhaled, and a cause of

skin and serious eye irritation.[2][3][4][5] A conservative approach to safety is therefore

mandated.

Key Hazards:

Acute Toxicity: Harmful if swallowed or inhaled.[2][4][6]

Irritation: Causes skin, eye, and respiratory irritation.[2][4][6][7]

Reactivity with Acids: Decomposes in contact with mineral acids to release highly toxic and

flammable hydrogen sulfide (H₂S) gas.[1][2][5] This is a critical handling consideration.

Chronic Exposure: Long-term exposure to indium compounds may lead to a variety of health

issues, including joint and bone pain, tooth decay, and disorders of the nervous and

gastrointestinal systems.[5][8]
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Personal Protective Equipment (PPE): When handling In₂S₃ powder, always wear:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Use in a well-ventilated area or under a chemical fume hood to avoid dust inhalation.[2][5]

Quantitative Material Data
For quick reference, the key physical and safety parameters for Indium Sulfide are summarized

below.

Property Value

Chemical Formula In₂S₃

Molecular Weight 325.82 g/mol [1][7]

Appearance Orange-red powder with a sulfide odor[1][2]

Melting Point 1,050 °C (1,920 °F)[1][2][7]

Density 4.90 g/cm³[1][7]

Water Solubility Insoluble[1][7]

CAS Number 12030-24-9[2][3][7]

Threshold Limit Value 0.1 mg/m³ (for Indium and its compounds)[8]

Standard Operating Protocol: Waste Disposal
The disposal of Indium Sulfide must be managed as a hazardous waste stream.[9][10][11]

Improper disposal can lead to environmental contamination and the generation of toxic gas.

Step 1: Waste Characterization and Segregation
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Identify Waste Type: Classify all materials containing or contaminated with In₂S₃ as

hazardous waste. This includes pure In₂S₃, reaction residues, and contaminated labware

(e.g., gloves, weigh boats, wipes).

Crucial Segregation:

NEVER mix Indium Sulfide waste with acidic waste streams.[10] This combination will

generate toxic hydrogen sulfide (H₂S) gas.[1][2]

Store In₂S₃ waste separately from incompatible materials, particularly strong oxidizing

agents.[6]

Step 2: Containerization and Labeling
Select Appropriate Containers:

Use chemically resistant, sealable containers, preferably made of plastic.[9]

Ensure containers are in good condition and have secure, tight-fitting lids to prevent spills

and dust release.

Labeling:

Clearly label each container with the words "Hazardous Waste".[10]

Identify the contents as "Indium Sulfide (In₂S₃) Waste".

List all chemical constituents in the container.

Include the name and location (building, room number) of the waste generator.[10]

Affix the date when waste was first added to the container.

Step 3: Storage in a Satellite Accumulation Area (SAA)
Designated Storage: Store the sealed and labeled waste containers in a designated Satellite

Accumulation Area (SAA).[9][10][11]
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Location: The SAA must be at or near the point of waste generation. Do not transport open

or unsealed waste containers between rooms.[9][11]

Storage Limits: Keep containers in the SAA for no more than 12 months, provided the

accumulation limits (typically 55 gallons for hazardous waste) are not exceeded.[9][11]

Container Management: Keep waste containers closed at all times except when adding

waste.[9]

Step 4: Arranging for Final Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

for waste pickup.[9] EHS staff are responsible for the final hazardous waste determination

and transport for disposal at an approved facility.[9][11]

Recycling and Reclaim: Given the economic value of indium, consider reclamation and

recycling options.[12] Companies like Indium Corporation offer programs to recycle indium-

containing materials, which supports sustainability by reducing landfill waste and the need

for mining.[13][14] Contact your EHS or procurement office to explore these possibilities.

Experimental Protocol: Spill Management
In the event of a spill, immediate and proper cleanup is essential to minimize exposure.

Methodology:

Alert Personnel: Notify all personnel in the immediate area of the spill.

Secure the Area: Isolate the spill area. Ensure the area is well-ventilated, preferably within a

chemical fume hood.

Don PPE: Wear appropriate PPE, including a respirator, safety goggles, gloves, and a lab

coat.[5]

Cleanup Procedure:

Avoid Raising Dust: Do not dry sweep the spilled powder.
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Vacuuming (Preferred Method): Use a vacuum cleaner equipped with a high-efficiency

particulate air (HEPA) filter to carefully collect the spilled material.[5]

Wet Wiping (for small residues): If a suitable vacuum is unavailable, gently wet the

material with a damp cloth or paper towel to prevent dust from becoming airborne and

carefully wipe it up.

Disposal of Cleanup Debris: Place all collected powder and contaminated cleaning materials

(gloves, wipes, etc.) into a designated hazardous waste container.

Final Cleaning: Decontaminate the spill surface with soap and water.

Reporting: Report the spill to your laboratory supervisor and EHS department as per

institutional policy.

Logical Workflow for In₂S₃ Disposal
The following diagram illustrates the decision-making process for the safe management and

disposal of Indium Sulfide waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Indium Sulfide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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